Cas no 16906-37-9 (Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI))

Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI) is a sulfur-containing organic compound characterized by its unique ethenediylbis(thiomethylene) bridging structure. This compound is of interest in synthetic chemistry due to its potential as a building block for complex molecular frameworks, particularly in the development of ligands for coordination chemistry or precursors for functionalized materials. The presence of sulfur atoms enhances its utility in cross-coupling reactions and metal chelation. Its rigid, conjugated backbone may also contribute to electronic or photophysical applications. Careful handling is advised due to the reactivity of thioether groups and potential sensitivity to oxidation. Further research is recommended to explore its full synthetic and industrial applicability.
Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI) structure
16906-37-9 structure
Product Name:Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI)
CAS No:16906-37-9
MF:C16H16S2
MW:272.428241729736
CID:172537
PubChem ID:5462932
Update Time:2025-06-10

Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI)
    • CIS-1,2-BIS(BENZYLTHIO)ETHYLENE
    • (Z)-1,2-bis(benzylthio)ethene
    • (Z)-1,2-bis-(benzylthio)ethylene
    • (Z)-bis(benzylthio)ethene
    • CIS-1,2-BIS-BENZYLTHIO-ETHENE
    • cis-1,2-Dibenzylmercaptoaethylen
    • cis-1,2-Dibenzylmercapto-ethylen
    • cis-Bis(benzylthio)-ethen
    • cis-Dibenzyl-aethylendithioaether
    • 16906-37-9
    • [(Z)-2-benzylsulfanylethenyl]sulfanylmethylbenzene
    • SCHEMBL8374191
    • MFCD00049014
    • cis-1,2-Bis-benzylthioethylene
    • (Z)-1,2-Bis(benzylthio)-ethylene
    • (z)-bis(benzylthio)ethylene
    • (Z)-1,2-Bis(benzylthio)ethylene
    • cis-1,2-Bis-benzylthio-ethylene
    • Inchi: 1S/C16H16S2/c1-3-7-15(8-4-1)13-17-11-12-18-14-16-9-5-2-6-10-16/h1-12H,13-14H2/b12-11-
    • InChI Key: RZVCNFNSLCXUMM-QXMHVHEDSA-N
    • SMILES: S(/C=C\SCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.06900
  • Monoisotopic Mass: 272.069342
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 50.6

Experimental Properties

  • Color/Form: Brown crystals
  • Density: 1.146
  • Boiling Point: 410.6°Cat760mmHg
  • Flash Point: 204°C
  • Refractive Index: 1.64
  • PSA: 50.60000
  • LogP: 5.32440
  • Solubility: Not determined

Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
City Chemical
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cis-1,2-Bis(benzylthio)ethylene
16906-37-9
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Additional information on Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI)

Research Brief on Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI) (CAS: 16906-37-9)

Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI), with the CAS number 16906-37-9, is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features involving a benzene ring and thiomethylene groups, has recently been the subject of various studies due to its potential applications in drug development and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, properties, and potential applications.

Recent studies have highlighted the synthetic pathways for Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI). Researchers have developed efficient methods for its preparation, often involving multi-step reactions that ensure high yield and purity. The compound's stability under various conditions has also been investigated, revealing its robustness in both acidic and basic environments, which is crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary studies suggest that Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI) may exhibit interesting pharmacological properties. Some research indicates its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for further investigation in the development of anti-inflammatory drugs. However, more extensive in vitro and in vivo studies are required to confirm these findings and elucidate the compound's mechanism of action.

Another area of interest is the compound's application in material science. Due to its unique molecular structure, Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI) has been explored as a building block for the synthesis of novel polymers and nanomaterials. These materials could have applications in drug delivery systems, coatings, and other industrial uses. The compound's ability to form stable complexes with metals is also being studied for potential use in catalysis.

Despite these promising findings, challenges remain in the practical application of Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI). Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. Future research should focus on optimizing synthetic routes, conducting comprehensive toxicity studies, and exploring its interactions with biological systems in greater detail.

In conclusion, Benzene,1,1'-[(1Z)-1,2-ethenediylbis(thiomethylene)]bis- (9CI) (CAS: 16906-37-9) represents a compound with significant potential in both pharmaceutical and material science applications. Continued research and development efforts are essential to fully realize its benefits and overcome existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding and utilization of this intriguing chemical entity.

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